1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone

• IUPAC Name: 2-(2-methylanilino)-1-(4-methylphenyl)ethanone
• InChI: InChI=1S/C16H17NO/c1-12-7-9-14(10-8-12)16(18)11-17-15-6-4-3-5-13(15)2/h3-10,17H,11H2,1-2H3
• InChI Key: OFQBXSDDFQQQLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CNC2=CC=CC=C2C
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone, commonly known as Methiopropamine (MPA), is a synthetic compound that belongs to the class of amphetamine derivatives. MPA is a potent psychostimulant drug that has gained popularity in recent years due to its ability to enhance cognitive function, increase alertness, and induce euphoria.

Mechanism of Action

1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone acts as a potent inhibitor of the dopamine transporter (DAT) and norepinephrine transporter (NET), leading to an increase in extracellular dopamine and norepinephrine levels in the brain. This mechanism of action is similar to that of other psychostimulant drugs such as cocaine and amphetamine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone are similar to those of other psychostimulant drugs. 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone induces a state of euphoria, increases energy levels, and enhances cognitive function. However, 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone can also cause adverse effects such as tachycardia, hypertension, and anxiety.

Advantages and Limitations for Lab Experiments

1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone has several advantages as a research tool, including its potency, selectivity, and availability. However, 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone also has several limitations, including its potential for abuse and its adverse effects on cardiovascular function.

Future Directions

Future research on 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone should focus on its potential therapeutic applications in the treatment of ADHD and narcolepsy. Additionally, further studies are needed to determine the long-term effects of 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone on cognitive function and cardiovascular health. Finally, research should be conducted to develop safer and more effective psychostimulant drugs that can be used for therapeutic purposes.

Synthesis Methods

The synthesis of 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone involves the reaction of 4-methylpropiophenone with 2-methylaniline in the presence of reducing agents such as sodium borohydride or lithium aluminum hydride. The resulting product is then purified using chromatographic techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone has been extensively studied in scientific research due to its potential as a cognitive enhancer and its ability to induce euphoria. Studies have shown that 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone can improve memory, attention, and cognitive flexibility in animal models and humans. Additionally, 1-(4-methylphenyl)-2-[(2-methylphenyl)amino]ethanone has been found to have potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.